molecular formula C9H20O B102672 1-Butoxy-3-methylbutane CAS No. 17071-52-2

1-Butoxy-3-methylbutane

Cat. No.: B102672
CAS No.: 17071-52-2
M. Wt: 144.25 g/mol
InChI Key: NMLLTHLOSVNFMY-UHFFFAOYSA-N
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Description

1-Butoxy-3-methylbutane (CAS: 871-22-7), also known as 1-(1-Butoxyethoxy)butane, is a branched ether compound with the molecular formula C₁₀H₂₂O₂ and a molecular weight of 174.284 g/mol .

Properties

CAS No.

17071-52-2

Molecular Formula

C9H20O

Molecular Weight

144.25 g/mol

IUPAC Name

1-butoxy-3-methylbutane

InChI

InChI=1S/C9H20O/c1-4-5-7-10-8-6-9(2)3/h9H,4-8H2,1-3H3

InChI Key

NMLLTHLOSVNFMY-UHFFFAOYSA-N

SMILES

CCCCOCCC(C)C

Canonical SMILES

CCCCOCCC(C)C

Synonyms

Butylisopentyl ether

Origin of Product

United States

Comparison with Similar Compounds

Key Properties:

  • Structure : Features a butoxy group attached to a methyl-substituted butane backbone.
  • Stability: Stable under normal conditions but incompatible with strong acids, bases, oxidizers, and reducers .
  • Hazards : Classified under EU-GHS/CLP regulations as Category 4 for acute toxicity (oral, dermal, inhalation), requiring handling by trained professionals .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-Butoxy-3-methylbutane with structurally or functionally related compounds:

Compound Name CAS Number Molecular Formula Functional Group Primary Use(s)
This compound 871-22-7 C₁₀H₂₂O₂ Ether R&D solvent
3-Methylbutanol-1 123-51-3 C₅H₁₂O Primary alcohol Solvent, process chemical
1-Bromo-3-methylbutane 107-82-4 C₅H₁₁Br Alkyl bromide Organic synthesis
3-(tert-Butoxy)cyclobutane-1-carboxylic acid 1899832-83-7 C₁₀H₁₆O₃ Carboxylic acid/ether Pharmaceuticals, agrochemicals

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